Cas no 85471-45-0 (D-Alanine, N-[(4-methylphenyl)sulfonyl]-)
85471-45-0 structure
Product Name:D-Alanine, N-[(4-methylphenyl)sulfonyl]-
CAS No:85471-45-0
MF:C10H13NO4S
MW:243.27952170372
CID:664232
Update Time:2024-01-31
D-Alanine, N-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- D-Alanine, N-[(4-methylphenyl)sulfonyl]-
-
- Inchi: 1S/C10H13NO4S/c1-7-3-5-9(6-4-7)16(14,15)11-8(2)10(12)13/h3-6,8,11H,1-2H3,(H,12,13)/t8-/m1/s1
- InChI Key: LQXKHFZRJYXXFA-MRVPVSSYSA-N
- SMILES: C(O)(=O)[C@@H](C)NS(C1=CC=C(C)C=C1)(=O)=O
Experimental Properties
- Density: 1.319±0.06 g/cm3(Predicted)
- Melting Point: 134-135 °C(Solv: water (7732-18-5))
- Boiling Point: 428.9±55.0 °C(Predicted)
- pka: 3.45±0.10(Predicted)
D-Alanine, N-[(4-methylphenyl)sulfonyl]- Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
85471-45-0 (D-Alanine, N-[(4-methylphenyl)sulfonyl]-) Related Products
- 60712-47-2(2-{(4-Methylphenyl)sulfonylamino}-2-phenylacetic Acid)
- 21957-58-4(N-Tosyl-L-alanine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk